Cas no 2228367-02-8 (4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol
• CAS No: 2228367-02-8
• MF: C₉H₁₁BrFNO₂
• MW: 264.091545343399
• CID: 6264688
• PubChem ID: 165658506
• Update Time: 2025-05-26

4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol
• 2228367-02-8
• EN300-1926973

• Inchi： 1S/C9H11BrFNO2/c1-14-8-3-5(7(11)4-12)2-6(10)9(8)13/h2-3,7,13H,4,12H2,1H3
• InChI Key： SDXMIQQQLNRCSP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CN)F)OC)O

Computed Properties

• Exact Mass: 262.99572g/mol
• Monoisotopic Mass: 262.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol

Introduction to 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol (CAS No. 2228367-02-8)

4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol (CAS No. 2228367-02-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted phenols and is characterized by the presence of a bromine atom, a methoxy group, and a fluoroethylamine substituent on the phenolic ring. These functional groups contribute to its distinct chemical properties and biological activities, making it a promising candidate for various pharmaceutical and biotechnological applications.

The structural complexity of 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol provides a foundation for its diverse biological activities. The bromine atom, known for its electron-withdrawing effect, can influence the compound's reactivity and stability. The methoxy group, an electron-donating substituent, can enhance the compound's lipophilicity and solubility, which are crucial for its bioavailability and cellular uptake. The fluoroethylamine moiety, with its unique electronic and steric properties, can modulate the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have explored the potential therapeutic applications of 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol. One notable area of research is its antimicrobial activity. In vitro studies have demonstrated that this compound exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling, a key pathway implicated in cancer progression. These findings suggest that 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol could be developed as a potential anticancer agent.

The pharmacokinetic properties of 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can be effectively distributed to target tissues. Moreover, the compound is metabolically stable and does not produce significant toxic metabolites, which is crucial for ensuring its safety in clinical applications.

To further validate the therapeutic potential of 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol, several preclinical animal models have been employed. In these models, the compound has demonstrated efficacy in treating infections caused by multidrug-resistant bacteria and in inhibiting tumor growth in various cancer types. These results provide strong evidence for the compound's therapeutic value and warrant further clinical investigation.

The synthesis of 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol has been optimized to ensure high yield and purity. The synthetic route typically involves several steps, including bromination of the phenolic ring, methylation to introduce the methoxy group, and substitution with the fluoroethylamine moiety. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and selectivity of these reactions.

In conclusion, 4-(2-amino-1-fluoroethyl)-2-bromo-6-methoxyphenol (CAS No. 2228367-02-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features confer distinct chemical properties and biological activities that make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological profile for clinical use.